Erigoster B

• IUPAC Name: 3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-7-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxymethyl]-2-hydroxy-6,8-dioxabicyclo[3.2.1]octane-5-carboxylic acid
• InChI: InChI=1S/C26H24O13/c27-15-5-1-13(9-17(15)29)3-7-21(31)36-12-20-24-23(33)19(11-26(38-20,39-24)25(34)35)37-22(32)8-4-14-2-6-16(28)18(30)10-14/h1-10,19-20,23-24,27-30,33H,11-12H2,(H,34,35)
• InChI Key: NIILNOCOQHUXGJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2C(OC1(O2)C(=O)O)COC(=O)C=CC3=CC(=C(C=C3)O)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O
• Molecular Formula: C26H24O13
• Molecular Weight: 544.5 g/mol
• CAS No.: 849777-61-3

Description

Erigoster B is the active component of Erigeron breviscapus (Vant.) Hand.-Mazz., an important Chinese herb. It has neuroprotective effects and can be used to prepare anti-nerve damage reagents to inhibit various nerve cell damage. It can also be used for cardio-cerebrovascular and tumor research.

Molecular Structure Analysis

The molecular weight of this compound is 544.46 and its formula is C26H24O13. The exact structure is not provided in the available resources.

Scientific Research Applications

• Active Compound in Erigeron breviscapus : Erigeron breviscapus, a widely used Chinese herb, contains major active compounds including scutellarin, 1,5-dicaffeoylquinic acid, 3,5-dicaffeoylquinic acid, and Erigoster B. Research aimed to understand the influence of environmental factors on the concentrations of these compounds, which may aid in improving cultivation methods for enhanced yields of these active compounds in the herb (Li et al., 2013).

• Correlation with Environmental Factors : The study found that concentrations of certain compounds (1,5-dicaffeoylquinic acid and 3,5-dicaffeoylquinic acid) in Erigeron breviscapus were correlated with environmental factors such as latitude, annual average temperature, and precipitation. However, there was no direct evidence provided for this compound's correlation with these environmental factors (Li et al., 2013).

• Potential for Yield Improvement : By changing cultivation conditions, it may be possible to significantly improve the yields of compounds in Erigeron breviscapus. While this includes compounds like 1,5-dicaffeoylquinic acid and 3,5-dicaffeoylquinic acid, the potential for enhancing this compound yield through environmental manipulation remains an area for further research (Li et al., 2013).

• Chemical Analysis and Isolation : In a separate study, phenolic compounds from Erigeron breviscapus were isolated and analyzed, including a compound closely related to this compound, named Erigoster A. This research primarily focused on the chemical characterization of these compounds, which could provide a basis for understanding the properties and potential applications of this compound (Yue et al., 2000).

Mechanism of Action

Erigoster B is known for its neuroprotective effects. While the exact mechanism of action is not detailed in the available resources, it is suggested that this compound can be used to prepare anti-nerve damage reagents to inhibit various nerve cell damage.

Safety and Hazards

The safety data sheet for Erigoster B was not found in the available resources. Therefore, the specific safety and hazards associated with this compound are not known.